Cas no 2199347-60-7 (N-(2-hydroxycyclobutyl)naphthalene-1-sulfonamide)

• Product Name: N-(2-hydroxycyclobutyl)naphthalene-1-sulfonamide
• CAS No: 2199347-60-7
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 5800342
• PubChem ID: 126856552
• Update Time: 2025-10-28

N-(2-hydroxycyclobutyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxycyclobutyl)naphthalene-1-sulfonamide
• AKOS032844254
• F6438-6945
• 2199347-60-7

• Inchi： 1S/C14H15NO3S/c16-13-9-8-12(13)15-19(17,18)14-7-3-5-10-4-1-2-6-11(10)14/h1-7,12-13,15-16H,8-9H2
• InChI Key： DXRLBNXCFJYYMZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NC1CCC1O)(=O)=O

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Additional information on N-(2-hydroxycyclobutyl)naphthalene-1-sulfonamide

N-(2-Hydroxycyclobutyl)Naphthalene-1-Sulfonamide: A Comprehensive Overview

N-(2-Hydroxycyclobutyl)Naphthalene-1-Sulfonamide, with the CAS number 2199347-60-7, is a unique organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its complex structure, which combines a naphthalene sulfonamide group with a hydroxycyclobutyl moiety. The integration of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest for both academic and industrial applications.

The molecular structure of N-(2-Hydroxycyclobutyl)Naphthalene-1-Sulfonamide is notable for its aromatic naphthalene ring system, which is a common feature in many biologically active compounds. The sulfonamide group attached to the naphthalene ring contributes to its solubility and bioavailability, while the hydroxycyclobutyl group introduces steric hindrance and potential hydrogen bonding capabilities. These features make the compound a promising candidate for drug design, particularly in the development of receptor-targeted therapies.

Recent studies have explored the potential of N-(2-Hydroxycyclobutyl)Naphthalene-1-Sulfonamide in the context of biomedical applications. Researchers have investigated its ability to modulate specific cellular pathways, which could be leveraged in the treatment of various diseases, including cancer and neurodegenerative disorders. The compound's unique electronic properties also make it a candidate for use in advanced materials, such as organic semiconductors and sensors.

In terms of synthesis, N-(2-Hydroxycyclobutyl)Naphthalene-1-Sulfonamide is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway has been optimized to enhance yield and purity, ensuring that the compound can be produced on a larger scale for research and commercial purposes. The stability of the compound under various conditions has also been thoroughly evaluated, confirming its suitability for long-term storage and use in diverse experimental setups.

The application of computational chemistry techniques has further deepened our understanding of N-(2-Hydroxycyclobutyl)Naphthalene-1-Sulfonamide. Molecular modeling studies have revealed insights into its interaction with biological targets, such as enzymes and receptors. These findings have informed the design of more potent analogs with improved pharmacokinetic profiles. Additionally, theoretical calculations have provided valuable information about the compound's electronic structure, which is critical for predicting its reactivity in different chemical environments.

From an environmental perspective, the ecological impact of N-(2-Hydroxycyclobutyl)Naphthalene-1-Sulfonamide has been a topic of interest. Studies have assessed its biodegradability and potential toxicity to aquatic organisms. The results indicate that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability, aligning with current environmental regulations and sustainability goals.

In conclusion, N-(2-Hydroxycyclobutyl)Naphthalene-1-Sulfonamide stands as a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and computational modeling, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various scientific disciplines.